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Compound of Interest

Compound Name: Acefurtiamine

Cat. No.: B154517

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide addresses the discovery and history of Acefurtiamine. Despite a
comprehensive search of publicly available scientific literature and databases, detailed
information regarding this compound is exceptionally scarce. This document summarizes the
limited available data and highlights the significant gaps in current knowledge.

Introduction

Acefurtiamine is identified as a vitamin B1 analog.[1] It is suggested to possess analgesic
properties at sufficient doses and may exert its effects through a mechanism involving
GABAergic activity, similar to the thiamine derivative, clomethiazole.[1] However, primary
research articles, clinical trial data, and detailed pharmacological studies to substantiate these
claims are not readily available in the public domain.

Chemical and Physical Data

The fundamental chemical and physical properties of Acefurtiamine have been compiled from
available chemical databases. This information is presented in Table 1.
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Property Value Reference

(3E)-4-{--INVALID-LINK--
amino}-3-[(furan-2-

IUPAC Name [1]
ylcarbonyl)sulfanyl]pent-3-en-

1-yl (acetyloxy)acetate

CAS Number 10072-48-7 [1][21[3]14]1[5]
Chemical Formula C21H24N407S [1][2][6]
Molar Mass 476.50 g-mol-1 [11[3]

UNII 6APJ3D1308 [1][6]

Discovery and History

The history of the discovery of Acefurtiamine, including the individuals and institutions
involved in its synthesis and initial investigation, is not detailed in the currently accessible
public records. References to the compound appear in comprehensive drug dictionaries such
as "The Extra Pharmacopoeia” and "The Dictionary of Drugs,"” suggesting its recognition in
compendia, but the original research behind its inclusion is not cited in available online
sources.[1] The lack of a discernible development timeline or published research indicates that
Acefurtiamine may be an older compound that did not proceed through extensive clinical
development or has been primarily documented in sources not indexed in common scientific
search engines.

Experimental Protocols and Data

A critical deficiency in the available information is the absence of any published experimental
protocols related to Acefurtiamine. No studies detailing its synthesis, in vitro assays, in vivo
animal models, or human clinical trials were identified. Consequently, no quantitative data on its
pharmacokinetic profile (bioavailability, half-life, metabolism) or pharmacodynamic effects
(efficacy, dose-response relationships) can be provided.

Signaling Pathways and Mechanism of Action
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Acefurtiamine is described as having GABAergic activity, similar to clomethiazole.[1] This
suggests a potential mechanism of action involving the enhancement of neurotransmission at
GABA receptors, which are the primary inhibitory neurotransmitter receptors in the central
nervous system. However, without specific studies on Acefurtiamine, any depiction of its
interaction with signaling pathways would be purely speculative and based on the known
mechanisms of other GABAergic agents.

Generalized Drug Discovery and Development
Workflow

Due to the absence of specific information on the discovery and development of
Acefurtiamine, a generalized workflow for drug discovery and development is presented
below. This diagram illustrates the typical stages a compound would progress through from
initial discovery to potential clinical use. It is important to note that this is a hypothetical
representation and does not reflect the actual, unknown history of Acefurtiamine.
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Generalized Drug Discovery and Development Workflow
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A generalized workflow of the drug discovery and development process.
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Conclusion

Acefurtiamine remains an enigmatic compound within the landscape of pharmaceutical
research. While its basic chemical identity is established and a potential therapeutic area has
been suggested, the lack of accessible, in-depth scientific data prevents a thorough
understanding of its discovery, history, and pharmacological profile. For researchers, scientists,
and drug development professionals, Acefurtiamine represents a case study in the challenges
of retrieving comprehensive information on less-documented chemical entities. Further
investigation would require access to historical, non-digitized archives or proprietary industry
databases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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